Cas no 2445-78-5 (2-methylbutyl 2-methylbutyrate)

2-methylbutyl 2-methylbutyrate Properties

Names and Identifiers

• 2-methylbutyl 2-methylbutyrate
• METHYL-2-BUTYL-2-METHYLBUTYRATE
• Methylbutyricacidmethylbutylester
• DL-2-Methylbutyric acid 2-methylbutyl ester
• 2-Methylbutyl DL-2-Methylbutyrate
• 2-methylbutyl 2-methylbutanoate
• 2-methyl-1-butyl 2-methylbutanoate
• 2-Methylbutanoic acid,2-methylbutyl ester
• 2-Methylbutyl butyrate
• Butanoic acid,2-methyl-,2-methylbutyl ester
• Butyric acid,2-methyl-,2-methylbutyl ester
• +Expand

• MDL： MFCD00059395
• InChIKey： PVYFCGRBIREQLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O2/c1-5-8(3)7-12-10(11)9(4)6-2/h8-9H,5-7H2,1-4H3
• SMILES： CCC(C)COC(=O)C(C)CC

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 172.146
• Heavy Atom Count: 12
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.62180
• PSA: 26.30000
• Refractive Index: n20/D 1.411-1.417(lit.)
• Boiling Point: 187°C(lit.)
• Flash Point: 153 °F
• FEMA: 3359
• Color/Form: Colorless liquid colorless liquid, sweet fruit and ester \ wax aroma
• Solubility: Not determined
• Density: 0.855

2-methylbutyl 2-methylbutyrate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S61
• Risk Phrases：R51/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Risk Phrases： R51/53: toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Signal Word：Warning

2-methylbutyl 2-methylbutyrate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters